N-(3,4-dimethoxyphenyl)-3-fluorobenzamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-3-fluorobenzamide
• InChI: InChI=1S/C15H14FNO3/c1-19-13-7-6-12(9-14(13)20-2)17-15(18)10-4-3-5-11(16)8-10/h3-9H,1-2H3,(H,17,18)
• InChI Key: GNQDYYCWJUTZFW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CC(=CC=C2)F)OC
• Molecular Formula: C15H14FNO3
• Molecular Weight: 275.27 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-(3,4-dimethoxyphenyl)-3-fluorobenzamide often involves acylation reactions. For instance, a related compound, N-3-hydroxyphenyl-4-methoxybenzamide, was prepared through the acylation of 3-aminophenol with 4-metoxybenzoylchloride in THF, characterized by NMR and elemental analysis (Karabulut et al., 2014).

Molecular Structure Analysis

The molecular structure of these compounds is often determined by X-ray diffraction and DFT calculations. The study by Karabulut et al. (2014) showed that their compound crystallizes in the monoclinic P2₁/c space group, with intermolecular interactions influencing the molecular geometry, particularly the dihedral angles and rotational conformation of aromatic rings.

Chemical Reactions and Properties

Fluorobenzamide compounds participate in various chemical reactions, influenced by their functional groups. The N-fluorobenzamide-directed [4+2] cycloaddition reaction with maleic anhydride, for example, leads to the formation of fluorescent aminonaphthalic anhydrides, demonstrating the compound's reactivity and potential for creating fluorescent materials (Lu et al., 2022).

Physical Properties Analysis

The physical properties of fluorobenzamides can be inferred from their crystal structures. For example, the crystal structures of three N-(arylsulfonyl)-4-fluorobenzamides were investigated, revealing the conformation of the molecules and their aromatic rings' inclination, which is crucial for understanding the compound's physical properties (Suchetan et al., 2016).